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Compound of Interest

Compound Name: Carthamidin

Cat. No.: B192512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antimicrobial and

antiproliferative properties of Carthamidin, a natural flavonoid pigment derived from the florets

of Safflower (Carthamus tinctorius L.). This document synthesizes quantitative data, details key

experimental methodologies, and visualizes associated cellular pathways to serve as a

resource for ongoing research and development in pharmacology and therapeutics.

Antiproliferative Activity of Carthamidin
Carthamidin has demonstrated notable cytotoxic effects against cancer cell lines. The primary

mechanism of this activity is believed to be the induction of apoptosis. Research has shown

that Carthamidin can inhibit the proliferation of breast cancer cells in a dose-dependent

manner.

Quantitative Antiproliferative Data
The antiproliferative efficacy of Carthamidin and related extracts is typically quantified by the

half-maximal inhibitory concentration (IC50), which represents the concentration of a substance

required to inhibit a biological process by 50%.
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Compound/Ext
ract

Cell Line Assay IC50 Value Citation

Carthamidin
MCF-7 (Breast

Cancer)
MTT

128.65 µg/mL (at

24h)
[1]

Aqueous Extract

of C. tinctorius

Florets (Variety:

Manjira)

MCF-7 (Breast

Cancer)
MTT 34.17 µg/mL

Aqueous Extract

of C. tinctorius

Florets (Variety:

SSf-658)

MCF-7 (Breast

Cancer)
MTT 36.96 µg/mL

Methanol Extract

of C. tinctorius

Florets (Variety:

pbns-12)

MCF-7 (Breast

Cancer)
MTT

47.401 ± 3.991

µg/mL

Experimental Protocol: MTT Assay for Cell Viability
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method used to assess cell metabolic activity, which serves as an indicator of cell viability,

proliferation, and cytotoxicity.

Principle: In viable cells, mitochondrial dehydrogenase enzymes cleave the tetrazolium ring of

the yellow MTT salt, converting it into insoluble purple formazan crystals. These crystals are

then dissolved using a solubilizing agent, and the absorbance of the resulting colored solution

is measured spectrophotometrically. The intensity of the purple color is directly proportional to

the number of metabolically active (viable) cells.

Procedure:

Cell Seeding: Plate cells in a 96-well microplate at a predetermined optimal density and

incubate for 24 hours to allow for cell attachment.
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Compound Treatment: Treat the cells with various concentrations of Carthamidin (e.g., 6.25,

12.5, 25, 50, 100 µg/mL) and a vehicle control (e.g., DMSO). Incubate for a specified period

(e.g., 24, 48, or 72 hours).

MTT Addition: Following the incubation period, add 10-20 µL of MTT solution (typically 5

mg/mL in phosphate-buffered saline) to each well.

Incubation: Incubate the plate for 1-4 hours at 37°C in a CO2 incubator, allowing for the

formation of formazan crystals.

Solubilization: Carefully remove the culture medium and add 100-150 µL of a solubilization

solution (e.g., DMSO, acidified isopropanol) to each well to dissolve the formazan crystals.

Absorbance Reading: Mix gently to ensure complete solubilization and measure the

absorbance at a wavelength of 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the control and determine

the IC50 value from the dose-response curve.

Visualization of Antiproliferative Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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